Cas no 1251558-70-9 (ethyl 4-[6-fluoro-1,1-dioxo-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzoate)

• Product Name: ethyl 4-[6-fluoro-1,1-dioxo-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzoate
• CAS No: 1251558-70-9
• MF: C₂₂H₂₁FN₂O₅S
• MW: 444.475948095322
• CID: 5434422
• Update Time: 2025-06-13

ethyl 4-[6-fluoro-1,1-dioxo-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzoate Chemical and Physical Properties

Names and Identifiers

• VXGIRAABQGZUKC-UHFFFAOYSA-N
• ethyl 4-[6-fluoro-1,1-dioxo-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzoate

• Inchi： 1S/C22H21FN2O5S/c1-2-30-22(27)15-5-8-17(9-6-15)25-14-20(21(26)24-11-3-4-12-24)31(28,29)19-10-7-16(23)13-18(19)25/h5-10,13-14H,2-4,11-12H2,1H3
• InChI Key： VXGIRAABQGZUKC-UHFFFAOYSA-N
• SMILES： S1(C2C([H])=C([H])C(=C([H])C=2N(C2C([H])=C([H])C(C(=O)OC([H])([H])C([H])([H])[H])=C([H])C=2[H])C([H])=C1C(N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O)F)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on ethyl 4-[6-fluoro-1,1-dioxo-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzoate

Research Brief on Ethyl 4-[6-fluoro-1,1-dioxo-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzoate (CAS: 1251558-70-9)

Ethyl 4-[6-fluoro-1,1-dioxo-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzoate (CAS: 1251558-70-9) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiazine scaffold and functionalized pyrrolidine moiety, has demonstrated promising pharmacological properties, particularly in the context of targeted therapies for inflammatory and oncological diseases. Recent studies have explored its mechanism of action, pharmacokinetic profile, and therapeutic potential, positioning it as a candidate for further preclinical and clinical development.

The synthesis of ethyl 4-[6-fluoro-1,1-dioxo-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzoate involves a multi-step process, with key intermediates including 6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine and pyrrolidine-1-carbonyl chloride. The final esterification step yields the target compound with high purity and yield, as confirmed by nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). Structural optimization efforts have focused on enhancing its bioavailability and target selectivity, with modifications to the ester group and the fluorinated aromatic ring showing significant impact on its pharmacological activity.

Recent in vitro and in vivo studies have elucidated the compound's mechanism of action, revealing its potent inhibition of key signaling pathways involved in inflammation and cell proliferation. Specifically, ethyl 4-[6-fluoro-1,1-dioxo-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzoate has been shown to selectively target the NF-κB and MAPK pathways, leading to downstream suppression of pro-inflammatory cytokines and tumor growth factors. These findings have been corroborated by transcriptomic and proteomic analyses, which highlight its ability to modulate gene expression and protein synthesis in a dose-dependent manner.

Pharmacokinetic studies in rodent models have demonstrated favorable absorption and distribution profiles, with the compound exhibiting good oral bioavailability and sustained plasma concentrations. Metabolite identification studies have revealed that the ester group undergoes hydrolysis in vivo, yielding the corresponding carboxylic acid derivative as the primary active metabolite. This metabolite retains significant pharmacological activity, contributing to the overall therapeutic efficacy of the parent compound. Furthermore, toxicological assessments have indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses.

The therapeutic potential of ethyl 4-[6-fluoro-1,1-dioxo-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzoate has been explored in various disease models, including rheumatoid arthritis, inflammatory bowel disease, and certain types of cancer. In preclinical models of rheumatoid arthritis, the compound significantly reduced joint inflammation and cartilage degradation, outperforming standard therapies such as methotrexate. Similarly, in oncology models, it exhibited potent anti-tumor activity, particularly in cancers with dysregulated NF-κB signaling. These findings underscore its potential as a multi-targeted therapeutic agent with broad applicability.

In conclusion, ethyl 4-[6-fluoro-1,1-dioxo-2-(pyrrolidine-1-carbonyl)-4H-1lambda6,4-benzothiazin-4-yl]benzoate (CAS: 1251558-70-9) represents a promising candidate for the treatment of inflammatory and oncological diseases. Its unique chemical structure, coupled with its potent and selective pharmacological activity, positions it as a valuable lead compound for further development. Future research should focus on optimizing its pharmacokinetic properties, expanding its therapeutic indications, and advancing it into clinical trials to fully realize its therapeutic potential.